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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
cesium suboxides. Cesium suboxides are a fascinating class of compounds with unique
structural and electronic properties, making them relevant in various fields, including materials
science and catalysis. This document summarizes key thermodynamic data, details
experimental methodologies for their determination, and illustrates relevant processes through
diagrams.

Thermodynamic Data of Cesium-Oxygen
Compounds

The thermodynamic stability and properties of cesium oxides, including suboxides, have been
investigated through both experimental methods and computational modeling. A significant
portion of the available quantitative data for suboxides comes from theoretical calculations,
such as those employing Density Functional Theory (DFT) coupled with the CALPHAD
(Calculation of Phase Diagrams) method. Experimental data for suboxides are scarce, with
most reliable measurements focusing on the more common cesium monoxide (Csz0).

Below is a compilation of calculated and experimental thermodynamic data for various cesium
oxides.
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Table 1: Calculated Enthalpy of Formation for Cesium Oxides

Calculated Enthalpy of

Compound Formula Formation (AHf°) at 298.15
K (kJd/mol)

Cesium Suboxide Cs70 -278.4

Cesium Suboxide Cs40 -244.1

Cesium Suboxide Cs1103 -788.7

Cesium Suboxide Css0 -244.8

Cesium Monoxide Cs20 -345.99

Cesium Peroxide Cs20:2 -419.8

Cesium Superoxide CsO2 -273.7

Cesium Ozonide CsOs -288.5

Note: Data sourced from a thermodynamic assessment combining DFT and CALPHAD
methods[1]. The enthalpy is reported per mole of the compound.

Table 2: Standard Entropy and Heat Capacity for Cesium Monoxide (Cs20)

Property Value Units
Standard Entropy (S°) at

146.87 J mol-t K-t
298.15 K
Heat Capacity (Cp) Equation 66.024 + 0.033461 * T J mol—t K1

Note: Experimental data from adiabatic calorimetry[1]. The heat capacity equation is valid for a
specific temperature range detailed in the original study.

Experimental Protocols for Thermodynamic
Characterization
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The determination of thermodynamic properties for highly reactive species like cesium
suboxides requires specialized experimental techniques. Below are detailed descriptions of key
methodologies that have been employed or are applicable to the study of these compounds.

Synthesis of Cesium Suboxides

The preparation of cesium suboxides for thermodynamic studies requires careful control of
stoichiometry. A common method involves the reaction of cesium metal with a controlled
amount of oxygen.

Experimental Workflow for Cesium Suboxide Synthesis
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Caption: Workflow for the synthesis of cesium suboxides.

Protocol:
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o Materials and Apparatus:

[e]

[¢]

[¢]

[e]

o

High-purity cesium metal (>99.95%).

Dry, high-purity oxygen gas.

A reaction vessel made of a non-reactive material (e.g., tantalum or alumina).
A high-vacuum system capable of achieving pressures below 10-° torr.

A furnace with precise temperature control.

e Procedure:

. The reaction vessel is thoroughly cleaned, outgassed under vacuum at high temperature,

and then transferred to an inert atmosphere glovebox.

. A known mass of high-purity cesium is placed into the reaction vessel.

. The vessel is sealed and connected to the vacuum and gas handling system.

. The cesium is gently heated under vacuum to remove any volatile impurities.

. A controlled, stoichiometric amount of oxygen is slowly introduced into the vessel. The

amount of oxygen is calculated based on the desired suboxide phase (e.g., Cs70, Cs40).

. The reaction vessel is heated to a specific temperature to initiate and sustain the reaction.

The temperature and reaction time are critical for achieving a homogeneous single-phase
product.

. The sample is then cooled slowly to room temperature.

. The resulting suboxide is characterized by methods such as X-ray diffraction (XRD) to

confirm the crystal structure and chemical analysis to verify the stoichiometry.

Solution Calorimetry for Enthalpy of Formation

Solution calorimetry is a powerful technique to determine the enthalpy of formation of

compounds like cesium oxides. The method involves measuring the heat of reaction when the
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compound is dissolved in a suitable solvent.

Logical Flow for Determining Enthalpy of Formation via Solution Calorimetry

Calorimetric Reactions

Cs(s) + Solvent -> Solution_A CsxQy(s) + Solvent -> Solution_B H20(l) + Solvent -> Solution_C
AH_1 (measured) AH_2 (measured) AH_3 (measured)

Hess's Law |Application

4 4 y

AH_f(CsxOy) = xAH_1 + (y/2)AH_f(02) - AH_2 + yAH_f(H20) - yAH_ST

Click to download full resolution via product page

Caption: Application of Hess's Law in solution calorimetry.

Protocol:

e Apparatus:

o An isoperibol or adiabatic solution calorimeter.

o Areaction vessel within the calorimeter, often made of glass or a resistant metal.

o A calibrated temperature sensor (e.g., a thermistor).

o Astirrer.

o A system for introducing the sample into the solvent without premature reaction.

e Procedure:

1. Aknown amount of a suitable solvent (e.g., an agueous acidic solution) is placed in the
calorimeter vessel.
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. The calorimeter is assembled, and the system is allowed to reach thermal equilibrium.

. A sealed ampoule containing a precisely weighed sample of the cesium suboxide is

introduced into the calorimeter.

. The temperature is monitored for a period to establish a baseline.
. The ampoule is broken, initiating the dissolution reaction.

. The temperature change of the solvent is recorded until a new thermal equilibrium is

reached.

. The calorimeter is calibrated by performing a similar experiment with a substance of

known enthalpy of solution or by electrical heating.

. By applying Hess's Law and combining the measured heat of solution with the known

enthalpies of formation of the other reactants and products in the dissolution reaction, the
standard enthalpy of formation of the cesium suboxide can be calculated.

Vapor Pressure Measurements

Vapor pressure data as a function of temperature are crucial for determining the Gibbs energy

and entropy of vaporization. For reactive materials like cesium suboxides, this is often

accomplished through effusion methods or static measurements.

Protocol (Static Measurement):

e Apparatus:

[¢]

[¢]

[e]

o

A high-temperature, corrosion-resistant manometer.
A sample cell connected to the manometer, capable of being heated uniformly.
A high-vacuum system.

A temperature-controlled furnace.

e Procedure:
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1. A sample of the cesium suboxide is placed in the sample cell.

2. The entire system is evacuated to a high vacuum to remove any residual gases.

3. The sample is heated to the desired temperature and allowed to reach equilibrium.
4. The vapor pressure exerted by the sample is measured directly by the manometer.

5. Measurements are repeated at various temperatures to establish the vapor pressure-
temperature relationship.

6. The Clausius-Clapeyron equation can then be used to calculate the enthalpy of
vaporization from the slope of the In(P) versus 1/T plot.

Phase Equilibria in the Cesium-Oxygen System

The phase diagram of the Cs-O system illustrates the stable phases at different compositions
and temperatures. The region rich in cesium contains the suboxides.
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Caption: Key phase reactions in the cesium-rich part of the Cs-O system[1].
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The Cs-Cs20 portion of the phase diagram is characterized by several eutectic and peritectic
reactions[1]. For instance, a eutectic reaction occurs between Cs and Cs7O at approximately
271 K. The suboxide Cs40O is reported to decompose peritectically into a liquid phase and CssO
at 326 K. These phase relationships are critical for understanding the stability and synthesis of
cesium suboxides.

Conclusion

The thermodynamic properties of cesium suboxides are of significant interest for fundamental
and applied materials science. While a comprehensive experimental database is still
developing, computational methods have provided valuable insights into their enthalpies of
formation and stability. The experimental determination of these properties is challenging due
to the high reactivity of these compounds but can be achieved through careful application of
techniques such as solution calorimetry and vapor pressure measurements. Further
experimental work is needed to validate the theoretical predictions and to provide a more
complete thermodynamic description of the cesium-oxygen system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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